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Compound of Interest

Compound Name: Dorignic acid

Cat. No.: B15551698 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Dorignic Acid is a novel synthetic small molecule inhibitor of the pro-survival protein B-cell

lymphoma 2 (Bcl-2). Overexpression of Bcl-2 is a hallmark of various malignancies, where it

sequesters pro-apoptotic proteins and prevents programmed cell death. By binding to the BH3

domain of Bcl-2, Dorignic Acid disrupts the Bcl-2/BAX protein-protein interaction, liberating

BAX to initiate the intrinsic apoptotic cascade. These application notes provide detailed

protocols for evaluating the in vitro and in vivo efficacy of Dorignic Acid.

Mechanism of Action
Dorignic Acid competitively binds to the hydrophobic groove of Bcl-2, preventing the

sequestration of the pro-apoptotic protein BAX. This allows BAX to oligomerize at the

mitochondrial outer membrane, leading to mitochondrial outer membrane permeabilization

(MOMP), cytochrome c release, and subsequent caspase activation, culminating in apoptosis.
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To cite this document: BenchChem. [Dorignic Acid: Application Notes and Protocols for
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551698#dorignic-acid-experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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